Cas no 2228693-09-0 (2-azido-4-(1H-indol-3-yl)butan-1-ol)

• Product Name: 2-azido-4-(1H-indol-3-yl)butan-1-ol
• CAS No: 2228693-09-0
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 6561334
• PubChem ID: 165641982
• Update Time: 2025-06-28

2-azido-4-(1H-indol-3-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-4-(1H-indol-3-yl)butan-1-ol
• EN300-1790931
• 2228693-09-0

• Inchi： 1S/C12H14N4O/c13-16-15-10(8-17)6-5-9-7-14-12-4-2-1-3-11(9)12/h1-4,7,10,14,17H,5-6,8H2
• InChI Key： DFSWKCABQMXRSC-UHFFFAOYSA-N
• SMILES： OCC(CCC1=CNC2C=CC=CC1=2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-azido-4-(1H-indol-3-yl)butan-1-ol

Introduction to 2-Azido-4-(1H-indol-3-yl)butan-1-ol (CAS No. 2228693-09-0)

2-Azido-4-(1H-indol-3-yl)butan-1-ol, also known by its CAS number 2228693-09-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an azide group (-N₃) with an indole moiety, making it a valuable building block for various applications. The indole ring, a heterocyclic aromatic structure, is known for its widespread presence in natural products and its role in numerous biological processes. The azide group, on the other hand, adds reactivity and functional diversity to the molecule, enabling it to participate in a range of chemical transformations.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 2-Azido-4-(1H-indol-3-yl)butan-1-ol. Researchers have explored various strategies, including click chemistry and bioorthogonal reactions, to efficiently construct this compound. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for high-throughput screening and drug discovery applications.

The structural features of 2-Azido compounds have been extensively studied due to their potential in medicinal chemistry. The azide group is particularly valuable in bioconjugation reactions, such as the Staudinger reaction and cycloaddition processes, which are pivotal in creating complex molecules with specific functionalities. In the case of 4-(1H-indol-substituted derivatives, the indole ring's electronic properties further enhance the molecule's reactivity and selectivity in these reactions.

In terms of biological applications, butan-based compounds like butan-1-ol derivatives are being investigated for their potential roles in drug delivery systems. The hydroxyl group present in this compound allows for easy modification, enabling the attachment of various functional groups or targeting ligands. This feature makes it an ideal candidate for designing prodrugs or drug carriers that can enhance bioavailability and reduce side effects.

Recent studies have also highlighted the importance of indole-containing compounds in modulating cellular signaling pathways. The indole moiety in indol-3-substituted derivatives has been shown to interact with various receptors and enzymes, suggesting its potential in treating diseases such as cancer and neurodegenerative disorders. Moreover, the azide group's ability to undergo click reactions opens up possibilities for creating libraries of structurally diverse compounds for high-throughput screening.

The synthesis of butan-based compounds has been optimized through green chemistry approaches, reducing environmental impact while maintaining high efficiency. These methods often involve catalytic systems or microwave-assisted synthesis, which minimize reaction times and reagent usage. Such advancements underscore the commitment to sustainable practices in modern chemical research.

In conclusion, 2-Azido-N-substituted derivatives like 4-(1H-indol)N-butanOl continue to be a focal point in chemical research due to their unique properties and wide-ranging applications. As new methodologies emerge and our understanding of their biological roles deepens, this compound is poised to play an increasingly important role in advancing therapeutic interventions and materials science.